93-69-6

1-(o-Tolyl)biguanide

In Stock

• CAS RN:
• 93-69-6

• Formula:
• C9H13N5

• InChI:
• InChI=1S/C9H13N5/c1-6-4-2-3-5-7(6)13-9(12)14-8(10)11/h2-5H,1H3,(H6,10,11,12,13,14)

• InChIKey:
• SQZCAOHYQSOZCE-UHFFFAOYSA-N

• 1-(o-Tolyl)biguanide, also known as 1-(o-Tolyl)biguanide, is a useful research compound. Its molecular formula is C9H13N5 and its molecular weight is 191.23 g/mol. The purity is usually 95%.

Diphenyl(ethyl)sulfonium tetrafluoroborate

• CAS RN:
• 893-69-6

• Formula:
• C14H15BF4S

• InChI:
• InChI=1S/C14H15S.BF4/c1-2-15(13-9-5-3-6-10-13)14-11-7-4-8-12-14;2-1(3,4)5/h3-12H,2H2,1H3;/q+1;-1

• InChIKey:
• OMJIKEGJWFKACN-UHFFFAOYSA-N

• Diphenyl(ethyl)sulfonium tetrafluoroborate is a useful research compound. Its molecular formula is C14H15BF4S and its molecular weight is 302.1 g/mol. The purity is usually 95%.

4,7-Dichloro-2-methylquinoline

In Stock

• CAS RN:
• 50593-69-6

• Formula:
• C10H7Cl2N

• InChI:
• InChI=1S/C10H7Cl2N/c1-6-4-9(12)8-3-2-7(11)5-10(8)13-6/h2-5H,1H3

• InChIKey:
• QTYCALFKBCOYLW-UHFFFAOYSA-N

• 4,7-Dichloro-2-methylquinoline is a useful research compound. Its molecular formula is C10H7Cl2N and its molecular weight is 212.07 g/mol. The purity is usually 95%.

4,6-dimethoxy-2-methyl-2H-pyran-3(6H)-one

• CAS RN:
• 63493-69-6

• Formula:
• C8H12O4

• InChI:
• InChI=1S/C8H12O4/c1-5-8(9)6(10-2)4-7(11-3)12-5/h4-5,7H,1-3H3

• InChIKey:
• PEYCUVYKPFIYHB-UHFFFAOYSA-N

• 4,6-dimethoxy-2-methyl-2H-pyran-3(6H)-one is a useful research compound. Its molecular formula is C8H12O4 and its molecular weight is 172.18 g/mol. The purity is usually 95%.

(Z)-4-((2-fluorobenzylidene)amino)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one

In Stock

• CAS RN:
• 89093-69-6

• Formula:
• C18H16FN3O

• InChI:
• InChI=1S/C18H16FN3O/c1-13-17(20-12-14-8-6-7-11-16(14)19)18(23)22(21(13)2)15-9-4-3-5-10-15/h3-12H,1-2H3

• InChIKey:
• WLRVCWPNIXYXEH-NDENLUEZSA-N

• (Z)-4-((2-fluorobenzylidene)amino)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one is a useful research compound. Its molecular formula is C18H16FN3O and its molecular weight is 309.344. The purity is usually 95%.

2-Methylheptane-2-peroxol

• CAS RN:
• 13393-69-6

• Formula:
• C8H18O2

• InChI:
• InChI=1S/C8H18O2/c1-4-5-6-7-8(2,3)10-9/h9H,4-7H2,1-3H3

• InChIKey:
• UVALTZBZKMZQMM-UHFFFAOYSA-N

• 2-Methylheptane-2-peroxol, also known as 2-Methylheptane-2-peroxol, is a useful research compound. Its molecular formula is C8H18O2 and its molecular weight is 146.23 g/mol. The purity is usually 95%.

4'-Cyano-3-(2,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898793-69-6

• Formula:
• C18H17NO

• InChI:
• InChI=1S/C18H17NO/c1-13-3-6-16(14(2)11-13)9-10-18(20)17-7-4-15(12-19)5-8-17/h3-8,11H,9-10H2,1-2H3

• InChIKey:
• IDNRXCAAHAFCSV-UHFFFAOYSA-N

• 4'-Cyano-3-(2,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C18H17NO and its molecular weight is 263.3 g/mol. The purity is usually 95%.

9-(furan-2-ylmethyl)-3-(2-methoxyphenyl)-2-methyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

In Stock

• CAS RN:
• 929493-69-6

• Formula:
• C24H21NO5

• InChI:
• InChI=1S/C24H21NO5/c1-15-22(17-7-3-4-8-20(17)27-2)23(26)18-9-10-21-19(24(18)30-15)13-25(14-29-21)12-16-6-5-11-28-16/h3-11H,12-14H2,1-2H3

• InChIKey:
• IFFAOZFOLXSMKU-UHFFFAOYSA-N

• 9-(furan-2-ylmethyl)-3-(2-methoxyphenyl)-2-methyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C24H21NO5 and its molecular weight is 403.434. The purity is usually 95%.

N-(4-chlorophenyl)-2-((4-(2-((cyclohexylmethyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953993-69-6

• Formula:
• C20H24ClN3O2S2

• InChI:
• InChI=1S/C20H24ClN3O2S2/c21-15-6-8-16(9-7-15)23-19(26)13-28-20-24-17(12-27-20)10-18(25)22-11-14-4-2-1-3-5-14/h6-9,12,14H,1-5,10-11,13H2,(H,22,25)(H,23,26)

• InChIKey:
• WIAWQMKHOPPETB-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-((4-(2-((cyclohexylmethyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H24ClN3O2S2 and its molecular weight is 438. The purity is usually 95%.

1-(3-Methoxyphenyl)-2-(oxolan-2-yl)ethan-1-one

In Stock

• CAS RN:
• 1179693-69-6

• Formula:
• C13H16O3

• InChI:
• InChI=1S/C13H16O3/c1-15-11-5-2-4-10(8-11)13(14)9-12-6-3-7-16-12/h2,4-5,8,12H,3,6-7,9H2,1H3

• InChIKey:
• OPFDDZKNQFJRIT-UHFFFAOYSA-N

• 1-(3-Methoxyphenyl)-2-(oxolan-2-yl)ethan-1-one is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.

N-[2-(2,6-dimethylmorpholin-4-yl)ethyl]-6-fluoropyridine-3-carboxamide

Usually In Stock

• CAS RN:
• 1797093-69-6

• Formula:
• C14H20FN3O2

• InChI:
• InChI=1S/C14H20FN3O2/c1-10-8-18(9-11(2)20-10)6-5-16-14(19)12-3-4-13(15)17-7-12/h3-4,7,10-11H,5-6,8-9H2,1-2H3,(H,16,19)

• InChIKey:
• LPCDSVBWTLVJBT-UHFFFAOYSA-N

• N-[2-(2,6-dimethylmorpholin-4-yl)ethyl]-6-fluoropyridine-3-carboxamide is a useful research compound. Its molecular formula is C14H20FN3O2 and its molecular weight is 281.331. The purity is usually 95%.

4-(N,N-dimethylsulfamoyl)-N-(2-(2-fluorophenyl)-2-methoxypropyl)benzamide

In Stock

• CAS RN:
• 1797893-69-6

• Formula:
• C19H23FN2O4S

• InChI:
• InChI=1S/C19H23FN2O4S/c1-19(26-4,16-7-5-6-8-17(16)20)13-21-18(23)14-9-11-15(12-10-14)27(24,25)22(2)3/h5-12H,13H2,1-4H3,(H,21,23)

• InChIKey:
• XQPZNJZZYMSTEG-UHFFFAOYSA-N

• 4-(N,N-dimethylsulfamoyl)-N-(2-(2-fluorophenyl)-2-methoxypropyl)benzamide is a useful research compound. Its molecular formula is C19H23FN2O4S and its molecular weight is 394.46. The purity is usually 95%.

3-[[(2R,4R)-2-Ethyloxan-4-yl]carbamoyl]-5-fluorosulfonyloxypyridine

Usually In Stock

• CAS RN:
• 2418593-69-6

• Formula:
• C13H17FN2O5S

• InChI:
• InChI=1S/C13H17FN2O5S/c1-2-11-6-10(3-4-20-11)16-13(17)9-5-12(8-15-7-9)21-22(14,18)19/h5,7-8,10-11H,2-4,6H2,1H3,(H,16,17)/t10-,11-/m1/s1

• InChIKey:
• KASYGGVKIWEILQ-GHMZBOCLSA-N

• 3-[[(2R,4R)-2-Ethyloxan-4-yl]carbamoyl]-5-fluorosulfonyloxypyridine is a useful research compound. Its molecular formula is C13H17FN2O5S and its molecular weight is 332.35. The purity is usually 95%.

1-Chloro-4-[chloro(difluoro)-methoxy]-2-fluoro-benzene

In Stock

• CAS RN:
• 1404193-69-6

• Formula:
• C7H3Cl2F3O

• InChI:
• InChI=1S/C7H3Cl2F3O/c8-5-2-1-4(3-6(5)10)13-7(9,11)12/h1-3H

• InChIKey:
• CGKUTBAKAUREBJ-UHFFFAOYSA-N

• 1-Chloro-4-[chloro(difluoro)-methoxy]-2-fluoro-benzene is a useful research compound. Its molecular formula is C7H3Cl2F3O and its molecular weight is 231 g/mol. The purity is usually 95%.

3-Bromo-4-difluoromethoxy-2-methylpyridine

In Stock

• CAS RN:
• 1807193-69-6

• Formula:
• C7H6BrF2NO

• InChI:
• InChI=1S/C7H6BrF2NO/c1-4-6(8)5(2-3-11-4)12-7(9)10/h2-3,7H,1H3

• InChIKey:
• VEZDWMSDGBUVEM-UHFFFAOYSA-N

• 3-Bromo-4-difluoromethoxy-2-methylpyridine is a useful research compound. Its molecular formula is C7H6BrF2NO and its molecular weight is 238.03 g/mol. The purity is usually 95%.

2-(5-Bromo-2-methoxyphenoxy)acetonitrile

In Stock

• CAS RN:
• 1221793-69-6

• Formula:
• C9H8BrNO2

• InChI:
• InChI=1S/C9H8BrNO2/c1-12-8-3-2-7(10)6-9(8)13-5-4-11/h2-3,6H,5H2,1H3

• InChIKey:
• PQWGGDKJXBFASE-UHFFFAOYSA-N

• 2-(5-Bromo-2-methoxyphenoxy)acetonitrile, also known as 2-(5-Bromo-2-methoxyphenoxy)acetonitrile, is a useful research compound. Its molecular formula is C9H8BrNO2 and its molecular weight is 242.072. The purity is usually 95%.